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Compound of Interest

Compound Name: Pyrrole-d5

Cat. No.: B099909

Physical Properties of Pyrrole-d5: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of Pyrrole-d5
(CaDsN), a deuterated isotopologue of pyrrole. The substitution of hydrogen with deuterium
atoms imparts a higher molecular weight, which subtly influences its physical characteristics
compared to the non-deuterated form. This document summarizes essential data for laboratory
and developmental applications.

Core Physical Characteristics

Pyrrole-d5 is a colorless liquid under standard conditions. The primary physical data points, its
boiling point and density, are critical for a range of applications, including reaction setup,
purification, and formulation.

Physical Property Value Conditions
Boiling Point 131 °C at 1 atm
Density 1.115 g/mL at 25 °C
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Additional Properties

A broader understanding of Pyrrole-d5's physical nature is beneficial for comprehensive

experimental design.

Property Value

Molecular Weight 72.12 g/mol [1][2]
Melting Point -23 °C[1][2][3]
Refractive Index n20/D 1.5072 (lit.)[1][2]

Experimental Considerations

While specific, detailed experimental protocols for the determination of the boiling point and
density of Pyrrole-d5 are not readily available in the public domain, the methodologies for such
measurements are standard in organic chemistry.

Boiling Point Determination: The boiling point is typically determined by distillation at
atmospheric pressure. The temperature at which the liquid and vapor phases are in equilibrium
is recorded. For small sample sizes, micro-boiling point determination methods can be
employed.

Density Measurement: The density is commonly measured using a pycnometer or a digital
density meter at a controlled temperature, in this case, 25 °C. This involves accurately
measuring the mass of a known volume of the substance.

Logical Relationship of Physical Properties

The following diagram illustrates the fundamental physical state transitions and properties of
Pyrrole-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. MikM&-d5 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]

2. MiEMR-d5 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]

3. Pyrrole-d5 D 98atom 18430-85-8 [sigmaaldrich.com]

¢ To cite this document: BenchChem. [Physical properties of "Pyrrole-d5" (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099909#physical-properties-of-pyrrole-d5-boiling-
point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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